2-ethyl-1H-indol-5-amine
Description
2-Ethyl-1H-indol-5-amine (hypothetical structure, C₁₀H₁₂N₂, molecular weight 160.22 g/mol) is an indole derivative featuring an ethyl substituent at the 2-position and an amine group at the 5-position of the indole ring. Indole scaffolds are well-known for their pharmacological relevance, particularly in neurotransmitter systems (e.g., serotonin derivatives) and antimicrobial agents .
Properties
Molecular Formula |
C10H12N2 |
|---|---|
Molecular Weight |
160.22 g/mol |
IUPAC Name |
2-ethyl-1H-indol-5-amine |
InChI |
InChI=1S/C10H12N2/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h3-6,12H,2,11H2,1H3 |
InChI Key |
JXMCYGCNACOKFW-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC2=C(N1)C=CC(=C2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Pharmacological and Industrial Relevance
- Antimicrobial Agents : Oxadiazole-indole hybrids show promise against resistant pathogens .
- Neuroactive Compounds : Tryptamine derivatives (e.g., 5-MeO-Tryptamine) highlight indole's role in CNS drug development .
- Intermediate Utility : Dihydroindole and isoindole derivatives serve as precursors for complex molecules .
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